Nlrp3-IN-41

• Molecular Formula: C22H22N2O4S2
• Molecular Weight: 442.6 g/mol
• InChI: InChI=1S/C22H22N2O4S2/c1-29(25,26)24-15-5-8-19-9-12-20(16-22(19)24)23-30(27,28)21-13-10-18(11-14-21)17-6-3-2-4-7-17/h2-4,6-7,9-14,16,23H,5,8,15H2,1H3
• InChIKey: NBXCHURIJCPWDR-UHFFFAOYSA-N

Nlrp3-IN-41: NLRP3 Inflammasome Inhibitor Overview

Nlrp3-IN-41 (also known as compound S-9) is a synthetic, small-molecule sulfonamide-substituted tetrahydroquinoline derivative [1]. It functions as an orally active, brain-penetrant inhibitor of the NLRP3 inflammasome, targeting both the priming and activation stages [1]. Its primary mechanism involves binding to the NACHT domain of NLRP3 and inhibiting NLRP3 ATPase activity [1][2]. Unlike highly selective inhibitors, S-9 is characterized as a nonselective NLRP3 inhibitor that also engages the NLRC4 and AIM2 inflammasomes, as well as the novel target protein kinase R (PKR) [1].

Dual NLRP3/PKR target engagement study fit

Reported brain penetration and oral activity

Pan-inflammasome (NLRP3, NLRC4, AIM2) pathway investigation

• [1] Yang, F., Dai, Z., Xue, M.-Y., Chen, X.-Y., Liu, J., Wang, L., Xu, L.-L., & Di, B. (2024). Identification and Validation of PKR as a Direct Target for the Novel Sulfonamide-Substituted Tetrahydroquinoline Nonselective Inhibitor of the NLRP3 Inflammasome. Journal of Medicinal Chemistry, 67(12), 10168–10189. View Source
• [2] TargetMol. (n.d.). NLRP3-IN-41 (T88711) Product Datasheet. Retrieved April 25, 2026. View Source

Nlrp3-IN-41: Why Substitution Fails

Generic substitution among NLRP3 inhibitors is not viable due to profound differences in target engagement, selectivity profiles, and pharmacokinetic properties. Nlrp3-IN-41 exhibits a unique polypharmacology, directly targeting PKR in addition to NLRP3, NLRC4, and AIM2, which distinguishes it from canonical, highly selective inhibitors like MCC950 [1]. It also uniquely combines oral bioavailability with validated brain penetration, a critical differentiator from most preclinical NLRP3 inhibitors that lack sufficient CNS exposure for neuroinflammation models [2]. These functional differences mean that simply choosing another NLRP3 inhibitor could lead to a complete loss of PKR-mediated effects, different off-target profiles, or failed in vivo experiments due to poor brain penetration, making direct replacement without validation scientifically unsound.

⚠ PKR engagement absent in selective NLRP3 inhibitors may shift pathway-response interpretation.

⚠ CNS exposure profile may differ significantly from brain-penetrant tool compounds; peripherally-restricted inhibitors may not replicate neuroinflammation model outcomes.

⚠ Non-selective pan-inflammasome coverage (NLRC4, AIM2) may yield broader pathway modulation than NLRP3-only inhibitors, complicating direct comparison.

• [1] Yang, F., Dai, Z., Xue, M.-Y., Chen, X.-Y., Liu, J., Wang, L., Xu, L.-L., & Di, B. (2024). Identification and Validation of PKR as a Direct Target for the Novel Sulfonamide-Substituted Tetrahydroquinoline Nonselective Inhibitor of the NLRP3 Inflammasome. Journal of Medicinal Chemistry, 67(12), 10168–10189. View Source
• [2] TargetMol. (n.d.). NLRP3-IN-41 (T88711) Product Datasheet. Retrieved April 25, 2026. View Source

Nlrp3-IN-41: Evidence-Based Differentiation

Dual NLRP3/PKR Target Engagement

Nlrp3-IN-41 (S-9) is a dual-target inhibitor, engaging both NLRP3 and protein kinase R (PKR), a feature absent in the highly selective NLRP3 inhibitor MCC950. Target fishing with a photoaffinity probe (P-2) confirmed PKR as a direct binding target of S-9, in addition to its known engagement with NLRP3. [1] In contrast, MCC950 (CRID3) demonstrates high selectivity for NLRP3 with no reported activity against PKR. [2] This polypharmacology is a key differentiator for studies investigating the intersection of inflammasome and interferon signaling pathways.

Target Engagement

Class-level

NLRP3 (NACHT) + PKR vs. NLRP3 only (MCC950)

Supports dual NLRP3/PKR pathway research

Photoaffinity probe P-2; THP-1 cells

Evidence Dimension	Target Engagement Profile
Target Compound Data	Binds NLRP3 (NACHT domain) and PKR (confirmed by chemical proteomics and photoaffinity labeling)
Comparator Or Baseline	MCC950 (CRID3): Binds NLRP3 (NACHT domain) only; no reported PKR engagement
Quantified Difference	Qualitative difference in the number of key targets engaged; S-9 targets PKR, MCC950 does not.
Conditions	Target deconvolution via photoaffinity probe P-2 and chemical proteomics in THP-1 cells (Yang et al., 2024). MCC950 selectivity profile reviewed from literature.

Why This Matters

For researchers studying PKR-dependent inflammatory pathways or seeking polypharmacological agents, Nlrp3-IN-41 provides a unique tool compound profile not accessible with NLRP3-selective inhibitors.

• [1] Yang, F., Dai, Z., Xue, M.-Y., Chen, X.-Y., Liu, J., Wang, L., Xu, L.-L., & Di, B. (2024). Identification and Validation of PKR as a Direct Target for the Novel Sulfonamide-Substituted Tetrahydroquinoline Nonselective Inhibitor of the NLRP3 Inflammasome. Journal of Medicinal Chemistry, 67(12), 10168–10189. View Source
• [2] Coll, R. C., Robertson, A. A., Chae, J. J., Higgins, S. C., Muñoz-Planillo, R., Inserra, M. C., ... & O'Neill, L. A. (2015). A small-molecule inhibitor of the NLRP3 inflammasome for the treatment of inflammatory diseases. Nature Medicine, 21(3), 248–255. View Source

Oral Bioavailability and Brain Penetration

Nlrp3-IN-41 is reported to be orally active and capable of penetrating the blood-brain barrier (BBB), exhibiting a significant anti-neuroinflammatory effect in vivo. [1] This is a critical differentiator from many other NLRP3 inhibitors, such as MCC950, for which brain penetration is limited and is not typically used for CNS-targeted studies via oral administration. [2] The oral bioavailability of Nlrp3-IN-41 was further demonstrated in a DSS-induced colitis model, where intragastric administration (40, 80 mg/kg) significantly alleviated symptoms.

Brain Penetration

Reported

Brain-penetrant, orally active vs. poor CNS exposure (MCC950)

Enables neuroinflammation model applications

DSS colitis model also confirmed oral activity

Evidence Dimension	Blood-Brain Barrier Penetration and Oral Activity
Target Compound Data	Orally active; demonstrated brain penetration and significant anti-neuroinflammatory effect in vivo.
Comparator Or Baseline	MCC950 (CRID3): Good oral bioavailability in systemic models, but brain penetration is poor, limiting its utility for CNS neuroinflammation studies (literature consensus).
Quantified Difference	Qualitative difference in CNS exposure; S-9 is brain-penetrant, MCC950 is not.
Conditions	In vivo neuroinflammation models (not fully specified in abstract); DSS-induced colitis model in C57BL/6 and ICR mice for oral activity (Yang et al., 2024).

Why This Matters

For any study requiring modulation of the NLRP3 inflammasome within the central nervous system, this brain penetration property makes Nlrp3-IN-41 a necessary selection over peripherally-restricted inhibitors.

• [1] Yang, F., Dai, Z., Xue, M.-Y., Chen, X.-Y., Liu, J., Wang, L., Xu, L.-L., & Di, B. (2024). Identification and Validation of PKR as a Direct Target for the Novel Sulfonamide-Substituted Tetrahydroquinoline Nonselective Inhibitor of the NLRP3 Inflammasome. Journal of Medicinal Chemistry, 67(12), 10168–10189. View Source
• [2] Coll, R. C., Robertson, A. A., Chae, J. J., Higgins, S. C., Muñoz-Planillo, R., Inserra, M. C., ... & O'Neill, L. A. (2015). A small-molecule inhibitor of the NLRP3 inflammasome for the treatment of inflammatory diseases. Nature Medicine, 21(3), 248–255. View Source

Pan-Inflammasome Inhibition Profile

S-9 is reported to inhibit the priming and activation stages of the NLRP3 inflammasome, and incidentally, also suppress the NLRC4 and AIM2 inflammasomes. [1] This broad activity contrasts sharply with the benchmark selective inhibitor MCC950, which potently inhibits NLRP3 (BMDM IC50 ≈ 7.5 nM) but has no effect on the AIM2, NLRC4, or NLRP1 inflammasomes. [2] This non-selective profile makes Nlrp3-IN-41 a tool for pan-inflammasome inhibition, whereas using MCC950 would leave NLRC4 and AIM2 pathways unaffected.

Inflammasome Selectivity

Reported

NLRP3, NLRC4, AIM2 (5–15 μM) vs. NLRP3 only (MCC950, IC50 7.5 nM)

Supports pan-inflammasome pathway studies

THP-M cells; LPS/ATP stimulation

Evidence Dimension	Inflammasome Selectivity Profile in THP-M cells
Target Compound Data	Inhibits NLRP3, NLRC4, and AIM2 inflammasome activation (5-15 μM, 24 h).
Comparator Or Baseline	MCC950 (CRID3): Selective for NLRP3 (BMDM IC50 = 7.5 nM); does not inhibit AIM2, NLRC4, or NLRP1.
Quantified Difference	Qualitative difference in target scope; S-9 inhibits 3 inflammasomes, MCC950 inhibits 1.
Conditions	THP-M cells stimulated with LPS (100 ng/mL) and ATP (5 mM) for NLRP3; additional assays for AIM2 and NLRC4 (Yang et al., 2024).

Why This Matters

This broad inhibitory profile makes Nlrp3-IN-41 the appropriate tool for investigating diseases where multiple inflammasomes are co-activated, a scenario where a highly selective inhibitor would provide an incomplete picture of pathway involvement.

• [1] Yang, F., Dai, Z., Xue, M.-Y., Chen, X.-Y., Liu, J., Wang, L., Xu, L.-L., & Di, B. (2024). Identification and Validation of PKR as a Direct Target for the Novel Sulfonamide-Substituted Tetrahydroquinoline Nonselective Inhibitor of the NLRP3 Inflammasome. Journal of Medicinal Chemistry, 67(12), 10168–10189. View Source
• [2] Coll, R. C., Robertson, A. A., Chae, J. J., Higgins, S. C., Muñoz-Planillo, R., Inserra, M. C., ... & O'Neill, L. A. (2015). A small-molecule inhibitor of the NLRP3 inflammasome for the treatment of inflammatory diseases. Nature Medicine, 21(3), 248–255. View Source

In Vivo Efficacy in Colitis Model

Nlrp3-IN-41 demonstrated significant in vivo efficacy at oral doses of 40 and 80 mg/kg (i.g., 10 days), alleviating DSS-induced colitis symptoms in both C57BL/6 and ICR mice. [1] While the natural product NLRP3 inhibitor Oridonin is also active in DSS colitis models, its effective doses are typically higher (e.g., 100-200 mg/kg i.p. or p.o. in various studies), and its bioavailability and CNS penetration are less characterized. [2] This positions Nlrp3-IN-41 as a potent, orally active alternative with defined efficacy at lower doses and the added benefit of brain penetration.

Colitis Model Response

Reported

Oral 40–80 mg/kg reduced symptoms

Reported lower-dose response vs. Oridonin (100–200 mg/kg)

DSS-induced colitis, C57BL/6 & ICR mice

Evidence Dimension	Efficacy in DSS-Induced Colitis Model
Target Compound Data	Oral administration of 40 and 80 mg/kg for 10 days significantly alleviated symptoms in C57BL/6 and ICR mice.
Comparator Or Baseline	Oridonin: Reported active in DSS colitis at doses typically ranging from 100 to 200 mg/kg (i.p. or p.o.), with limited data on brain penetration.
Quantified Difference	S-9 demonstrates efficacy at a lower oral dose (40 mg/kg) compared to the commonly reported effective doses for Oridonin in similar models.
Conditions	DSS-induced acute colitis in C57BL/6 and ICR mice; Nlrp3-IN-41 administered intragastrically (Yang et al., 2024).

Why This Matters

For researchers using DSS colitis models who also need a compound with validated brain penetration for potential CNS-enteric axis studies, Nlrp3-IN-41 provides a dose-advantaged, dual-use tool compared to less well-characterized natural product inhibitors.

• [1] Yang, F., Dai, Z., Xue, M.-Y., Chen, X.-Y., Liu, J., Wang, L., Xu, L.-L., & Di, B. (2024). Identification and Validation of PKR as a Direct Target for the Novel Sulfonamide-Substituted Tetrahydroquinoline Nonselective Inhibitor of the NLRP3 Inflammasome. Journal of Medicinal Chemistry, 67(12), 10168–10189. View Source
• [2] He, H., Jiang, H., Chen, Y., Ye, J., Wang, A., Wang, C., ... & Liu, Z. (2018). Oridonin is a covalent NLRP3 inhibitor with strong anti-inflammasome activity. Nature Communications, 9(1), 2550. View Source

Dual-Stage Inflammasome Inhibition

Nlrp3-IN-41 uniquely inhibits both the priming stage (Signal 1, e.g., NF-κB-mediated pro-IL-1β and NLRP3 upregulation) and the activation stage (Signal 2, e.g., ATP-induced inflammasome assembly) of the NLRP3 inflammasome. [1] This dual mechanism is not common; for instance, MCC950 only blocks the activation stage (Signal 2) without affecting priming. [2] This broader intervention point means Nlrp3-IN-41 can suppress NLRP3-driven inflammation at an earlier step in the pathway, potentially leading to a more complete blockade of cytokine production.

Inhibition Stage

Class-level

Dual-stage (priming + activation) vs. activation-only (MCC950)

Supports complete NLRP3 pathway blockade models

Macrophage mechanistic studies

Evidence Dimension	Stage of Inflammasome Inhibition
Target Compound Data	Inhibits both the priming (Signal 1) and activation (Signal 2) stages of the NLRP3 inflammasome.
Comparator Or Baseline	MCC950 (CRID3): Specifically inhibits the activation stage (Signal 2) of NLRP3, without affecting the priming stage.
Quantified Difference	Qualitative difference in mechanism; S-9 provides a dual-stage block versus single-stage block.
Conditions	In vitro mechanistic studies in macrophages (Yang et al., 2024). MCC950 mechanism as characterized in BMDMs and HMDMs.

Why This Matters

Selecting a dual-stage inhibitor is scientifically critical for experimental designs aiming to completely ablate NLRP3 pathway activity, especially in systems with strong priming signals, where a purely activation-stage inhibitor may be insufficient.

• [1] Yang, F., Dai, Z., Xue, M.-Y., Chen, X.-Y., Liu, J., Wang, L., Xu, L.-L., & Di, B. (2024). Identification and Validation of PKR as a Direct Target for the Novel Sulfonamide-Substituted Tetrahydroquinoline Nonselective Inhibitor of the NLRP3 Inflammasome. Journal of Medicinal Chemistry, 67(12), 10168–10189. View Source
• [2] Coll, R. C., Robertson, A. A., Chae, J. J., Higgins, S. C., Muñoz-Planillo, R., Inserra, M. C., ... & O'Neill, L. A. (2015). A small-molecule inhibitor of the NLRP3 inflammasome for the treatment of inflammatory diseases. Nature Medicine, 21(3), 248–255. View Source

Nlrp3-IN-41: Optimal Use Cases

Dual NLRP3/PKR Targeting in Neuroinflammation

Nlrp3-IN-41 is the ideal tool compound for studies requiring simultaneous inhibition of NLRP3 inflammasome activity and PKR signaling within the central nervous system. Its validated brain penetration and oral bioavailability [1] allow for convenient in vivo dosing in neuroinflammation models (e.g., Alzheimer's, Parkinson's, or multiple sclerosis models) where both PKR and NLRP3 are implicated. Using MCC950 or other peripherally-restricted, single-target inhibitors in these models would not recapitulate the impact of blocking PKR-dependent pathways, making Nlrp3-IN-41 the scientifically justified choice.

Pan-Inflammasome Inhibition in Colitis

Given its proven oral efficacy in alleviating DSS-induced colitis at 40-80 mg/kg [1] and its ability to inhibit NLRP3, NLRC4, and AIM2 inflammasomes , Nlrp3-IN-41 is the compound of choice for comprehensive, pan-inflammasome inhibition in gastrointestinal inflammation research. Procuring this tool avoids the need for multiple selective inhibitors and provides a single agent that addresses the known redundancy and cross-talk between inflammasome pathways in intestinal inflammation.

Dissecting NLRP3 Priming vs. Activation

Nlrp3-IN-41 uniquely inhibits both the priming and activation stages of the NLRP3 inflammasome. [1] For researchers designing experiments to determine the relative contributions of transcriptional priming versus post-translational activation in disease models, Nlrp3-IN-41 serves as a complete pathway blocker. A comparison of its effects against a Signal 2-only inhibitor like MCC950 allows for the deconvolution of these two key steps in complex disease settings such as atherosclerosis or metabolic syndrome.

Application

Selection Property

Validation Focus

Neuroinflammation model studies (dual NLRP3/PKR)

Brain penetration and dual-target profile

CNS inflammation endpoint response

Intestinal inflammation research (pan-inflammasome)

Oral activity and broad inflammasome coverage

Colitis model endpoint and pathway redundancy

NLRP3 pathway deconvolution studies

Dual-stage inhibition (priming + activation)

Priming vs. activation contribution in disease models

• [1] Yang, F., Dai, Z., Xue, M.-Y., Chen, X.-Y., Liu, J., Wang, L., Xu, L.-L., & Di, B. (2024). Identification and Validation of PKR as a Direct Target for the Novel Sulfonamide-Substituted Tetrahydroquinoline Nonselective Inhibitor of the NLRP3 Inflammasome. Journal of Medicinal Chemistry, 67(12), 10168–10189. View Source